Cas no 35317-80-7 (Thiazolo[4,5-h]isoquinolin-2-amine)

Thiazolo[4,5-h]isoquinolin-2-amine is a heterocyclic compound featuring a fused thiazole and isoquinoline scaffold, which imparts unique electronic and steric properties. This structure is of significant interest in medicinal chemistry due to its potential as a pharmacophore in the development of bioactive molecules. The amine functional group at the 2-position enhances its reactivity, enabling further derivatization for tailored applications. Its rigid polycyclic framework contributes to stable binding interactions with biological targets, making it a valuable intermediate for drug discovery, particularly in the synthesis of kinase inhibitors or antimicrobial agents. The compound's synthetic versatility and structural complexity underscore its utility in advanced organic and pharmaceutical research.

Thiazolo[4,5-h]isoquinolin-2-amine structure

35317-80-7 structure

Product Name:Thiazolo[4,5-h]isoquinolin-2-amine

CAS No:35317-80-7

MF:C₁₀H₇N₃S

MW:201.247679948807

MDL:MFCD22199995

CID:295561

PubChem ID:14660297

Update Time:2025-06-07

Thiazolo[4,5-h]isoquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

- Thiazolo[4,5-h]isoquinolin-2-amine
- Thiazolo[4,5-h]isoquinolin-2-amine (9CI)
- [1,3]Thiazolo[4,5-h]isoquinolin-2-amine
- CS-0006110
- MFCD22199995
- J-524917
- A874640
- 35317-80-7
- DS-17187
- DTXSID00562698
- Y10533
- AKOS015919586
- MDL： MFCD22199995
- Inchi： 1S/C10H7N3S/c11-10-13-8-2-1-6-3-4-12-5-7(6)9(8)14-10/h1-5H,(H2,11,13)
- InChI Key： UCFPYNYOEBBXAF-UHFFFAOYSA-N
- SMILES： S1C(N)=NC2=CC=C3C=CN=CC3=C12

Computed Properties

Exact Mass: 201.03621
Monoisotopic Mass: 201.03606841g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 80Å²

Experimental Properties

Boiling Point: 454.2±37.0°C at 760 mmHg
PSA: 51.8

Thiazolo[4,5-h]isoquinolin-2-amine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Thiazolo[4,5-h]isoquinolin-2-amine Pricemore >>

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